N-(2-methoxyethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-5-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide
• InChI: InChI=1S/C11H12N4O4/c1-18-6-5-13-10(17)8-14-11(19-15-8)7-3-2-4-12-9(7)16/h2-4H,5-6H2,1H3,(H,12,16)(H,13,17)
• InChI Key: FBVXMBXLOACBNI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NOC(=N1)C2=CC=CNC2=O
• Molecular Formula: C11H12N4O4
• Molecular Weight: 264.24 g/mol

Description

N-(2-methoxyethyl)-5-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazole-3-carboxamide is a useful research compound. Its molecular formula is C11H12N4O4 and its molecular weight is 264.241. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidiabetic Screening of Novel Dihydropyrimidine Derivatives

Research has explored the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, demonstrating the potential of such compounds for antidiabetic activity. The study involved the synthesis of N-substituted dihydropyrimidine derivatives and their evaluation for antidiabetic activity using the α-amylase inhibition assay, highlighting the chemical versatility and therapeutic potential of these compounds in managing diabetes (J. Lalpara et al., 2021).

Development of Met Kinase Inhibitors

Another significant application is in the discovery and development of selective and orally efficacious inhibitors of the Met kinase superfamily. This research has led to the identification of substituted dihydropyridine-3-carboxamides as potent Met kinase inhibitors, demonstrating their efficacy in tumor stasis in preclinical models and advancing some of these compounds into clinical trials (G. M. Schroeder et al., 2009).

Synthesis of Heterocyclic Compounds for Hypertensive Activity

The synthesis of novel heterocyclic compounds containing the dihydropyridine motif has been reported, with expectations of these compounds displaying better hypertensive activity. This research underscores the synthetic strategies and potential therapeutic applications of these compounds in hypertension management (N. Kumar & Uday C. Mashelker, 2007).

Anti-Inflammatory and Analgesic Agents Development

Investigations into novel benzodifuran derivatives, including those derived from dihydropyrimidine, have shown promising anti-inflammatory and analgesic properties. These studies highlight the chemical synthesis and potential of these compounds as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities, comparing favorably to standard drugs in preclinical models (A. Abu‐Hashem et al., 2020).

Cytotoxicity of Pyrazole and Pyrimidine Derivatives

Research into the synthesis, characterization, and evaluation of the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been conducted. This work emphasizes the importance of structural modifications on the biological activities of these compounds, specifically targeting cancer cells for potential therapeutic applications (Ashraf S. Hassan et al., 2014).